Cas no 927800-47-3 (4-Chloro-6-fluoro-2-trichloromethyl-quinoline)

• Product Name: 4-Chloro-6-fluoro-2-trichloromethyl-quinoline
• CAS No: 927800-47-3
• MF: C₁₀H₄Cl₄FN
• MW: 298.955862045288
• MDL: MFCD02684139
• CID: 998925
• PubChem ID: 329773340
• Update Time: 2025-06-07

4-Chloro-6-fluoro-2-trichloromethyl-quinoline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-FLUORO-2-TRICHLOROMETHYLQUINOLINE
• 4-CHLORO-6-FLUORO-2-(TRICHLOROMETHYL)QUINOLINE
• 4-Chloro-6-fluoro-2-trichloromethyl-quinoline
• QU028
• 4-Chloro-6-fluoro-2-trichloromethyl-quinoline, AldrichCPR
• DTXSID60588859
• 927800-47-3
• MFCD02684139
• AB12555

• MDL： MFCD02684139
• Inchi： 1S/C10H4Cl4FN/c11-7-4-9(10(12,13)14)16-8-2-1-5(15)3-6(7)8/h1-4H
• InChI Key： QQZORGMGEWUHTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(Cl)(Cl)Cl)N=C2C=CC(=CC2=1)F

Computed Properties

• Exact Mass: 296.90800
• Monoisotopic Mass: 296.908188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.622
• Boiling Point: 335.5°C at 760 mmHg
• Flash Point: 156.7°C
• Refractive Index: 1.636
• PSA: 12.89000
• LogP: 4.85400

4-Chloro-6-fluoro-2-trichloromethyl-quinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-6-fluoro-2-trichloromethyl-quinoline

Professional Introduction to 4-Chloro-6-fluoro-2-trichloromethyl-quinoline (CAS No. 927800-47-3)

4-Chloro-6-fluoro-2-trichloromethyl-quinoline, identified by its CAS number 927800-47-3, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple halogen atoms, specifically chloro and fluoro substituents, along with a trichloromethyl group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to the quinoline family, which is well-documented for its pharmacological significance. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific arrangement of functional groups in 4-Chloro-6-fluoro-2-trichloromethyl-quinoline enhances its reactivity and makes it a valuable building block in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its pharmacological potential.

In the realm of drug discovery, the structural features of 4-Chloro-6-fluoro-2-trichloromethyl-quinoline make it an attractive candidate for developing novel therapeutic agents. The electron-withdrawing nature of the halogen substituents can influence the electronic properties of the quinoline ring, thereby modulating its interactions with biological targets. This has led to investigations into its potential as an intermediate for kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated quinolines in medicinal chemistry. The introduction of a fluoro atom at the 6-position can enhance metabolic stability and binding affinity towards biological targets. For instance, fluorinated quinolines have been shown to exhibit potent activity against certain enzymes involved in cancer progression. The combination of chloro and trichloromethyl groups further enhances the compound's reactivity, allowing for diverse functionalization strategies that can be tailored to specific pharmacological needs.

The synthesis of 4-Chloro-6-fluoro-2-trichloromethyl-quinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the halogen substituents efficiently. These methods not only improve yield but also minimize side reactions, ensuring high purity of the final product. The ability to synthesize this compound with high fidelity is crucial for subsequent pharmacological evaluations.

In conclusion, 4-Chloro-6-fluoro-2-trichloromethyl-quinoline (CAS No. 927800-47-3) represents a promising candidate in the development of novel pharmaceuticals. Its unique structural features and synthetic accessibility make it a valuable tool for medicinal chemists exploring new therapeutic avenues. As research continues to uncover the pharmacological benefits of halogenated quinolines, compounds like this are likely to play a pivotal role in addressing unmet medical needs.